Cas no 130468-11-0 (6-Oxo Simvastatin)

6-Oxo Simvastatin Properties

Names and Identifiers

• Butanoic acid,2,2-dimethyl-,(1S,7R,8R,8aR)-1,2,6,7,8,8a-hexahydro-3,7-dimethyl-6-oxo-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenylester
• [(1S,7S,8S,8aS)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-6-oxo-2,7,8,8a-tetrahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate
• 6-OXO-SIMVASTATIN
• L-669,262
• L 669262
• 6-Oxo SiMvastatin
• Simvastatin Impurity 8
• SiMvastatin 6-Oxo IsoMer
• 2,2-Dimethylbutyric acid [(1S)-1,2,6,7,8,8aα-hexahydro-3,7α-dimethyl-6-oxo-8α-[2-[[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran]-2-yl]ethyl]naphthalen]-1β-yl ester
• 2,2-DiMethylbutanoic Acid (1S,7R,8R,8aR)-1,2,6,7,8,8a-Hexahydro-3,7-diMethyl- 6-oxo-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl Ester
• SCHEMBL5597842
• L-669262
• (1S,7S,8S,8aS)-8-{2-[(2R,4R)-4-Hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-6-oxo-1,2,6,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
• Butanoic acid, 2,2-dimethyl-, 1,2,6,7,8,8a-hexahydro-3,7-dimethyl-6-oxo-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (1S-(1alpha,7beta,8beta(2S*,4S*),8abeta))-
• 130468-11-0
• DTXSID90156565
• NS00075359
• +Expand

• InChIKey： NPDFVGFXQSJBAA-CKLJVHAJSA-N
• Inchi： InChI=1S/C25H36O6/c1-6-25(4,5)24(29)31-21-10-14(2)9-16-11-20(27)15(3)19(23(16)21)8-7-18-12-17(26)13-22(28)30-18/h9,11,15,17-19,21,23,26H,6-8,10,12-13H2,1-5H3/t15-,17+,18+,19+,21-,23+/m0/s1
• SMILES： CCC(C(O[C@H]1CC(C)=CC2[C@@H]1[C@@H]([C@@H](C(C=2)=O)C)CC[C@@H]1C[C@@H](O)CC(=O)O1)=O)(C)C

Computed Properties

• Exact Mass: 432.25100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 432.251189
• Heavy Atom Count: 31
• Complexity: 792
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 89.9

Experimental Properties

• LogP: 3.90870
• PSA: 89.90000
• Refractive Index: 1.536
• Boiling Point: 609.5±55.0 °C at 760 mmHg
• Melting Point: 174 - 178°C
• Vapor Pressure: 0.0±4.0 mmHg at 25°C
• Flash Point: 202.1±25.0 °C
• Solubility: Acetonitrile (Slightly), Chloroform (Slightly), Methanol (Slightly)
• Density: 1.2±0.1 g/cm3